Cas no 1484760-29-3 (1-cyclopropyl-2,4-dimethylpentane-1,3-dione)

• Product Name: 1-cyclopropyl-2,4-dimethylpentane-1,3-dione
• CAS No: 1484760-29-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6016802
• PubChem ID: 64920290
• Update Time: 2025-05-24

1-cyclopropyl-2,4-dimethylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2,4-dimethylpentane-1,3-dione
• 1,3-Pentanedione, 1-cyclopropyl-2,4-dimethyl-
• 1484760-29-3
• AKOS014250312
• EN300-1126795
• SCHEMBL16160349
• CS-0273375

• Inchi： 1S/C10H16O2/c1-6(2)9(11)7(3)10(12)8-4-5-8/h6-8H,4-5H2,1-3H3
• InChI Key： YWXLRVIDNYVXMD-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)C(C)C(=O)C(C)C

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 241.0±13.0 °C(Predicted)
• pka: 10.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1-cyclopropyl-2,4-dimethylpentane-1,3-dione

Introduction to 1-cyclopropyl-2,4-dimethylpentane-1,3-dione (CAS No. 1484760-29-3)

1-cyclopropyl-2,4-dimethylpentane-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 1484760-29-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic diketone exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in synthetic chemistry and medicinal chemistry. The compound's molecular structure, featuring a cyclopropyl ring fused with a pentane backbone and two ketone functional groups, imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The nomenclature of this compound adheres to the IUPAC (International Union of Pure and Applied Chemistry) rules, ensuring clarity and precision in its identification. The prefix "cyclopropyl" indicates the presence of a three-membered cycloalkyl group attached to the main carbon chain, while "2,4-dimethylpentane" specifies the substitution pattern on the pentane backbone. The suffix "-1,3-dione" denotes the presence of two ketone groups at positions 1 and 3 relative to each other. This systematic naming reflects the compound's structural complexity and aids researchers in understanding its chemical behavior.

From a chemical perspective, 1-cyclopropyl-2,4-dimethylpentane-1,3-dione represents an intriguing scaffold for further functionalization. The cyclopropyl group is known for its stability and rigidity, which can influence the reactivity of adjacent functional groups. In contrast, the ketone groups are highly reactive sites that can participate in various organic transformations, such as condensation reactions, Michael additions, and enolate formation. These characteristics make the compound a versatile building block for synthesizing more intricate molecules.

Recent advancements in synthetic methodologies have highlighted the utility of 1-cyclopropyl-2,4-dimethylpentane-1,3-dione in constructing biologically relevant scaffolds. For instance, researchers have leveraged its structural features to develop novel heterocyclic compounds with potential pharmacological activity. The cyclopropyl ring is frequently found in natural products and bioactive molecules due to its ability to modulate electronic properties and steric interactions. By incorporating this motif into drug-like structures, scientists aim to enhance binding affinity and selectivity against target enzymes or receptors.

The synthesis of 1-cyclopropyl-2,4-dimethylpentane-1,3-dione typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. For example, one approach involves the condensation of cyclopropanecarboxaldehyde with an appropriate alkene derivative under acidic or basic conditions to form the cyclopropyl-substituted diketone. Alternatively, transition metal-catalyzed cross-coupling reactions can be employed to introduce the cyclopropyl group selectively onto an existing carbon backbone.

In pharmaceutical research, 1-cyclopropyl-2,4-dimethylpentane-1,3-dione has been explored as a precursor for developing small-molecule inhibitors targeting various biological pathways. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties for specific applications. For instance, derivatization of the ketone groups can yield enantiomerically pure compounds that exhibit enhanced pharmacokinetic profiles. Such modifications are crucial for improving drug efficacy and minimizing side effects.

Moreover, computational studies have played a pivotal role in understanding the reactivity and conformational preferences of 1-cyclopropyl-2,4-dimethylpentane-1,3-dione. Molecular modeling techniques have provided insights into how this compound interacts with other molecules at both the molecular and atomic levels. These studies have not only guided experimental design but also helped predict potential pitfalls in synthetic routes. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The applications of 1-cyclopropyl-2,4-dimethylpentane-1,3-dione extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a promising candidate for developing novel polymers or specialty chemicals with tailored properties. For example, functionalized derivatives of this compound could serve as monomers for synthesizing high-performance polymers or as intermediates in producing crop protection agents.

As research continues to evolve，the role of 1-cyclopropyl-2，4-dimethylpentane-1，3-dione is expected to expand further。 Emerging fields such as green chemistry and sustainable synthesis are driving efforts to develop more environmentally friendly methods for producing this compound。 Innovations in catalytic systems and solvent-free reactions could pave the way for greener synthetic routes that minimize waste generation while maintaining high yields。

In conclusion，1-cyclopropyl-2，4-dimethylpentane-1，3-dione (CAS No．1484760—29—3) is a multifaceted compound with significant potential across multiple scientific disciplines。 Its unique structural features、reactivity、and versatility make it an invaluable tool for researchers seeking to develop new materials、drugs、and other advanced chemical products。 As our understanding of its properties continues to grow，so too will its applications，shaping the future of chemical innovation。